88-67-5

2-Iodobenzoic acid

In Stock

• CAS RN:
• 88-67-5

• Formula:
• C7H5IO2

• InChI:
• InChI=1S/C7H5IO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)

• InChIKey:
• CJNZAXGUTKBIHP-UHFFFAOYSA-N

• 2-iodobenzoic acid is an iodobenzoic acid with a single iodo substituent placed at the 2-position. It is an iodobenzoic acid and a 2-halobenzoic acid. It is a conjugate acid of a 2-iodobenzoate.

7-(2-Oxocyclopentyl)heptanoic acid

• CAS RN:
• 5288-67-5

• Formula:
• C12H20O3

• InChI:
• InChI=1S/C12H20O3/c13-11-8-5-7-10(11)6-3-1-2-4-9-12(14)15/h10H,1-9H2,(H,14,15)

• InChIKey:
• RPUNGFMSPXJEDK-UHFFFAOYSA-N

• 7-(2-Oxocyclopentyl)heptanoic acid, also known as 7-(2-Oxocyclopentyl)heptanoic acid, is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.

methyl 2,3,4,9-tetrahydro-1H-carbazole-3-carboxylate

In Stock

• CAS RN:
• 26088-67-5

• Formula:
• C14H15NO2

• InChI:
• InChI=1S/C14H15NO2/c1-17-14(16)9-6-7-13-11(8-9)10-4-2-3-5-12(10)15-13/h2-5,9,15H,6-8H2,1H3

• InChIKey:
• DCFRCSKESTZADV-UHFFFAOYSA-N

• Methyl 2,3,4,9-tetrahydro-1H-carbazole-3-carboxylate is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.279. The purity is usually 95%.

2-[(3-Methoxyanilino)methylene]-1,3-cyclohexanedione

In Stock

• CAS RN:
• 55388-67-5

• Formula:
• C14H15NO3

• InChI:
• InChI=1S/C14H15NO3/c1-18-11-5-2-4-10(8-11)15-9-12-13(16)6-3-7-14(12)17/h2,4-5,8-9,16H,3,6-7H2,1H3

• InChIKey:
• PYQCVEPCWBINER-UHFFFAOYSA-N

• 2-[(3-Methoxyanilino)methylene]-1,3-cyclohexanedione is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.278. The purity is usually 95%.

7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile

In Stock

• CAS RN:
• 89488-67-5

• Formula:
• C6H3N5O

• InChI:
• InChI=1S/C6H3N5O/c7-1-4-2-8-6-9-3-10-11(6)5(4)12/h2-3H,(H,8,9,10)

• InChIKey:
• MSOCXWGXAHHXKE-UHFFFAOYSA-N

• 7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile is a useful research compound. Its molecular formula is C6H3N5O and its molecular weight is 161.124. The purity is usually 95%.

4,4-Dimethyl-1-phenylpentane-1,3-dione

In Stock

• CAS RN:
• 13988-67-5

• Formula:
• C13H16O2

• InChI:
• InChI=1S/C13H16O2/c1-13(2,3)12(15)9-11(14)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3

• InChIKey:
• HORVLKADAZQYRS-UHFFFAOYSA-N

• 4,4-Dimethyl-1-phenylpentane-1,3-dione is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.

6-[(5E)-5-[(5-methylfuran-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid

In Stock

• CAS RN:
• 301688-67-5

• Formula:
• C15H17NO4S2

• InChI:
• InChI=1S/C15H17NO4S2/c1-10-6-7-11(20-10)9-12-14(19)16(15(21)22-12)8-4-2-3-5-13(17)18/h6-7,9H,2-5,8H2,1H3,(H,17,18)/b12-9+

• InChIKey:
• WPFZXSTYLAONIU-FMIVXFBMSA-N

• 6-[(5E)-5-[(5-methylfuran-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid is a useful research compound. Its molecular formula is C15H17NO4S2 and its molecular weight is 339.42. The purity is usually 95%.

2-Chloro-3-methylbutan-1-amine;hydrochloride

In Stock

• CAS RN:
• 856988-67-5

• Formula:
• C5H13Cl2N

• InChI:
• InChI=1S/C5H12ClN.ClH/c1-4(2)5(6)3-7;/h4-5H,3,7H2,1-2H3;1H

• InChIKey:
• YZUIBBOUDUJHFP-UHFFFAOYSA-N

• 2-Chloro-3-methylbutan-1-amine;hydrochloride is a useful research compound. Its molecular formula is C5H13Cl2N and its molecular weight is 158.07. The purity is usually 95%.

3-(3-Fluorophenyl)-3'-methylpropiophenone

In Stock

• CAS RN:
• 898788-67-5

• Formula:
• C16H15FO

• InChI:
• InChI=1S/C16H15FO/c1-12-4-2-6-14(10-12)16(18)9-8-13-5-3-7-15(17)11-13/h2-7,10-11H,8-9H2,1H3

• InChIKey:
• YNIAJPZEFXMTJK-UHFFFAOYSA-N

• 3-(3-Fluorophenyl)-3'-methylpropiophenone is a useful research compound. Its molecular formula is C16H15FO and its molecular weight is 242.29 g/mol. The purity is usually 95%.

4-[(3-Phenylphenoxy)methyl]benzoic acid

In Stock

• CAS RN:
• 149288-67-5

• Formula:
• C20H16O3

• InChI:
• InChI=1S/C20H16O3/c21-20(22)17-11-9-15(10-12-17)14-23-19-8-4-7-18(13-19)16-5-2-1-3-6-16/h1-13H,14H2,(H,21,22)

• InChIKey:
• MPDJCYNPASIVGD-UHFFFAOYSA-N

• 4-[(3-Phenylphenoxy)methyl]benzoic acid is a useful research compound. Its molecular formula is C20H16O3 and its molecular weight is 304.3 g/mol. The purity is usually 95%.

3-Propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine

In Stock

• CAS RN:
• 217788-67-5

• Formula:
• C6H9N5S

• InChI:
• InChI=1S/C6H9N5S/c1-2-3-4-8-9-6-11(4)10-5(7)12-6/h2-3H2,1H3,(H2,7,10)

• InChIKey:
• XLEQTKKISZEHBF-UHFFFAOYSA-N

• 3-Propyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine is a useful research compound. Its molecular formula is C6H9N5S and its molecular weight is 183.23. The purity is usually 95%.

7-chloro-N-(4-phenoxyphenyl)-3-tosyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-67-5

• Formula:
• C28H20ClN5O3S

• InChI:
• InChI=1S/C28H20ClN5O3S/c1-18-7-14-23(15-8-18)38(35,36)28-27-31-26(24-17-19(29)9-16-25(24)34(27)33-32-28)30-20-10-12-22(13-11-20)37-21-5-3-2-4-6-21/h2-17H,1H3,(H,30,31)

• InChIKey:
• FTCIPEIOXHLDCW-UHFFFAOYSA-N

• 7-chloro-N-(4-phenoxyphenyl)-3-tosyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C28H20ClN5O3S and its molecular weight is 542.01. The purity is usually 95%.

(Z)-7-((dipropylamino)methyl)-6-hydroxy-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one

In Stock

• CAS RN:
• 929488-67-5

• Formula:
• C20H23NO3S

• InChI:
• InChI=1S/C20H23NO3S/c1-3-9-21(10-4-2)13-16-17(22)8-7-15-19(23)18(24-20(15)16)12-14-6-5-11-25-14/h5-8,11-12,22H,3-4,9-10,13H2,1-2H3/b18-12-

• InChIKey:
• OAOBCCGIETXUFT-PDGQHHTCSA-N

• (Z)-7-((dipropylamino)methyl)-6-hydroxy-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H23NO3S and its molecular weight is 357.47. The purity is usually 95%.

3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid

Usually In Stock

• CAS RN:
• 144888-67-5

• Formula:
• C7H10N4O2

• InChI:
• InChI=1S/C7H10N4O2/c1-4-9-10-6-2-8-5(7(12)13)3-11(4)6/h5,8H,2-3H2,1H3,(H,12,13)

• InChIKey:
• AULYYPACHHWSKY-UHFFFAOYSA-N

• 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid is a useful research compound. Its molecular formula is C7H10N4O2 and its molecular weight is 182.183. The purity is usually 95%.

5-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 1349988-67-5

• Formula:
• C10H14N2O3

• InChI:
• InChI=1S/C10H14N2O3/c1-7-6-9(10(13)14)11-12(7)8-2-4-15-5-3-8/h6,8H,2-5H2,1H3,(H,13,14)

• InChIKey:
• ZDMNYXSRCCBRHA-UHFFFAOYSA-N

• 5-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.233. The purity is usually 95%.

4-(2-Chloro-6-fluoro-benzyloxy)-piperidine hydrochloride

Usually In Stock

• CAS RN:
• 1289388-67-5

• Formula:
• C12H16Cl2FNO

• InChI:
• InChI=1S/C12H15ClFNO.ClH/c13-11-2-1-3-12(14)10(11)8-16-9-4-6-15-7-5-9;/h1-3,9,15H,4-8H2;1H

• InChIKey:
• IKCYCHTWTFUFHM-UHFFFAOYSA-N

• 4-(2-Chloro-6-fluoro-benzyloxy)-piperidine hydrochloride is a useful research compound. Its molecular formula is C12H16Cl2FNO and its molecular weight is 280.16 g/mol. The purity is usually 95%.

(3-Isopropylphenyl)hydrazine hydrochloride

In Stock

• CAS RN:
• 1030288-67-5

• Formula:
• C9H15ClN2

• InChI:
• InChI=1S/C9H14N2.ClH/c1-7(2)8-4-3-5-9(6-8)11-10;/h3-7,11H,10H2,1-2H3;1H

• InChIKey:
• BYJCRUCIXAVEBY-UHFFFAOYSA-N

• (3-Isopropylphenyl)hydrazine hydrochloride is a useful research compound. Its molecular formula is C9H15ClN2 and its molecular weight is 186.68 g/mol. The purity is usually 95%.

3-Bromo-6-fluoroimidazo[1,2-a]pyridine-2-carbaldehyde

Usually In Stock

• CAS RN:
• 2248288-67-5

• Formula:
• C8H4BrFN2O

• InChI:
• InChI=1S/C8H4BrFN2O/c9-8-6(4-13)11-7-2-1-5(10)3-12(7)8/h1-4H

• InChIKey:
• HHFYTIBRGMDXEJ-UHFFFAOYSA-N

• 3-Bromo-6-fluoroimidazo[1,2-a]pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C8H4BrFN2O and its molecular weight is 243.035. The purity is usually 95%.